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Compound of Interest

Compound Name: Tristearin-d40

Cat. No.: B1472723

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Tristearin-d40. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound in a laboratory
setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Tristearin-d40, like its non-deuterated counterpart Tristearin, is not classified as a hazardous
substance.[1][2] However, adherence to standard laboratory safety protocols is essential to

minimize any potential risks. The primary physical form of Tristearin is a solid, which may be a
crystal or powder.

Quantitative Data Summary

Parameter Value Source
Physical State Solid (Crystal - Powder)

Color White - Slightly pale yellow

Melting Point 73°C

Hazardous Decomposition Carbon monoxide, carbon (3]
Products dioxide (upon combustion)
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Recommended Personal Protective Equipment (PPE)

Protection Type

Equipment

Rationale

Eye/Face Protection

Safety glasses with side
shields or safety goggles.[2][3]
A face shield may be required
in situations with a higher risk

of dust generation.

To protect eyes from dust

particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or latex) and a lab
coat or other protective
clothing.[2][3][4]

To prevent skin contact with

the powder.

Respiratory Protection

A dust respirator
(NIOSH/MSHA or European
Standard EN 149 approved)
should be used if dust is
generated and engineering
controls (e.g., fume hood) are
not sufficient.[1][3]

To avoid inhalation of airborne

particles.

Safe Handling and Operational Workflow

Proper handling techniques are crucial to maintain the integrity of Tristearin-d40, particularly

its isotopic purity, and to ensure personnel safety. Deuterated compounds are often

hygroscopic, readily absorbing moisture from the atmosphere.[5][6]

Experimental Workflow for Handling Tristearin-d40
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Caption: A step-by-step workflow for the safe handling of Tristearin-d40, from preparation to

disposal.

First Aid and Emergency Procedures

In the event of exposure, follow these immediate first-aid measures.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If symptoms
such as coughing or difficulty breathing occur,

seek medical attention.[3]

Skin Contact

Wash the affected area thoroughly with soap
and water.[3] If irritation persists, seek medical

advice.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] If irritation persists,

seek medical attention.

Ingestion

Rinse the mouth with water. Do not induce
vomiting. If a large amount is ingested, seek

medical advice.[1][2]

Spill Response

For small spills, wipe up the material with a damp cloth and clean the area with water.[1] For

larger spills, cover with an inert absorbent material (e.g., sand or earth), collect the material,

and place it in a suitable container for disposal.[1] Ensure there is adequate ventilation and

wear appropriate PPE during cleanup.

Storage and Disposal

Proper storage is essential to maintain the quality of Tristearin-d40, and appropriate disposal

IS necessary to ensure environmental safety.

Storage Conditions
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o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.[2]

e Environment: Store in a cool, dry, and well-ventilated area.[1][2][3]
e Incompatibilities: Store away from strong oxidizing agents.[1]
Disposal Plan

Dispose of Tristearin-d40 and any contaminated materials in accordance with local, state, and
federal regulations. While the product is not considered hazardous, it should not be released
into the environment in large quantities.[1]

Logical Decision-Making for PPE Selection

The selection of appropriate PPE is dependent on the specific procedure being performed and
the potential for exposure.

PPE Selection Logic
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Caption: A flowchart to guide the selection of appropriate PPE based on procedural risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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